3-(4-nitrophenyl)-2-propylsulfanyl-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 3-(4-nitrophenyl)-2-propylsulfanyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C19H16N4O3S/c1-2-11-27-19-21-16-14-5-3-4-6-15(14)20-17(16)18(24)22(19)12-7-9-13(10-8-12)23(25)26/h3-10,20H,2,11H2,1H3
• InChI Key: VSBIZXLMGLJMTC-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC2=C(C(=O)N1C3=CC=C(C=C3)[N+](=O)[O-])NC4=CC=CC=C42
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol

Description

3-(4-nitrophenyl)-2-propylsulfanyl-5H-pyrimido[5,4-b]indol-4-one is a chemical compound that belongs to the class of pyrimidoindolones. It is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological studies.

Scientific Research Applications

Novel Chemical Synthesis

Research by Gribble (2004) and Pelkey, Chang, and Gribble (1996) has shown that compounds like 3-(4-nitrophenyl)-2-propylsulfanyl-5H-pyrimido[5,4-b]indol-4-one are involved in the synthesis of a variety of heterocycles, including indoles and pyrroloindoles. These compounds are critical in developing new methods for synthesizing diverse structures in organic chemistry, particularly in the synthesis of furo[3,4-b]indoles and pyrrolo[3,2-b]indoles, which have several pharmacological and therapeutic applications (Gribble, 2004) (Pelkey, Chang, & Gribble, 1996).

Application in Polyimide Synthesis

The study by Tapaswi et al. (2015) highlights the use of similar compounds in the synthesis of transparent aromatic polyimides, which have high refractive indices and small birefringences. These materials are significant in the development of advanced materials with unique optical properties, especially for applications in optics and photonics (Tapaswi et al., 2015).

Role in Developing Conducting Polymers

Research by Variş et al. (2006) demonstrates the synthesis of soluble conducting polymers using compounds structurally similar to 3-(4-nitrophenyl)-2-propylsulfanyl-5H-pyrimido[5,4-b]indol-4-one. Such polymers are crucial in the development of electrochromic devices, indicating potential applications in smart windows, displays, and other electronic devices (Variş et al., 2006).

Involvement in Ring System Transformations

The work by Aiello, Dattolo, and Cirrincione (1981) discusses the transformation of nitro-derivatives, like the one , to pyrrolo[3,2-b]indoles. These transformations are significant in studying intramolecular nucleophilic substitutions in the pyrrole series, which is a critical aspect of organic synthesis and the development of new pharmaceutical compounds (Aiello, Dattolo, & Cirrincione, 1981).